Benzene-1,3,5-tricarboxamide n-alkyl ester and carboxylic acid derivatives: tuneable structural, morphological and thermal properties†

CrystEngComm Pub Date: 2017-02-10 DOI: 10.1039/C7CE00206H

Abstract

A family of five benzene-1,3,5-tricarboxamide (BTA) compounds with varied side arm functionality [alkyl: n = 3, 4 and 5 chains; and ester and carboyxic acids] is reported. Investigations into their self-assembly behaviour revealed the extent to which minor changes in the side arm functionality can affect the structures formed. The carboxylic acid derivatives have a tendency to form gels, while the ester derivatives instead form crystalline phases with associated thermotropic phase transitions. The influence of the side chain length and terminal functional group is rationalised by a combination of single crystal X-ray diffraction studies and examinations of the bulk material properties.

Graphical abstract: Benzene-1,3,5-tricarboxamide n-alkyl ester and carboxylic acid derivatives: tuneable structural, morphological and thermal properties
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